molecular formula C11H13ClN2O B1355095 1-Benzyl-2-(hydroxymethyl)imidazole hydrochloride CAS No. 5272-57-1

1-Benzyl-2-(hydroxymethyl)imidazole hydrochloride

Cat. No. B1355095
CAS RN: 5272-57-1
M. Wt: 224.68 g/mol
InChI Key: YPMLMINSSLRAGP-UHFFFAOYSA-N
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Description

1-Benzyl-2-(hydroxymethyl)imidazole hydrochloride (1-BHMI-HCl) is a chemical compound composed of a benzyl group and a hydroxymethyl imidazole, with a hydrochloride salt. It is a white, odorless powder with a melting point of 169-170°C. It is soluble in water and organic solvents, and is used in a variety of applications in the pharmaceutical, chemical, and agricultural industries.

Scientific Research Applications

    Catalytic Applications

    Imidazole derivatives, such as 1-Benzyl-2-methylimidazole, have been used as catalysts in various chemical reactions, including the curing reaction of epoxy resin systems .

    Biological Activity Studies

    Compounds structurally related to imidazoles have been explored for their bioactivities, such as stimulation of platelet-soluble guanylate cyclase and inhibition of hypoxia-inducible factor-1 (HIF-1) .

properties

IUPAC Name

(1-benzylimidazol-2-yl)methanol;hydrochloride
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InChI

InChI=1S/C11H12N2O.ClH/c14-9-11-12-6-7-13(11)8-10-4-2-1-3-5-10;/h1-7,14H,8-9H2;1H
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InChI Key

YPMLMINSSLRAGP-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C(C=C1)CN2C=CN=C2CO.Cl
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Molecular Formula

C11H13ClN2O
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Molecular Weight

224.68 g/mol
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Product Name

1-Benzyl-2-(hydroxymethyl)imidazole hydrochloride

CAS RN

5272-57-1
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